Cas no 2137706-46-6 (3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol)

• Product Name: 3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol
• CAS No: 2137706-46-6
• MF: C₁₃H₂₀FNO
• MW: 225.302407264709
• CID: 6199841
• PubChem ID: 165464573
• Update Time: 2025-10-28

3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2137706-46-6
• EN300-800896
• 3-(4-fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol
• 3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol

• Inchi： 1S/C13H20FNO/c1-10(12(9-16)7-8-15-2)11-3-5-13(14)6-4-11/h3-6,10,12,15-16H,7-9H2,1-2H3
• InChI Key： VGZBDWGCVXLPMJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C(CO)CCNC

Computed Properties

• Exact Mass: 225.15289242g/mol
• Monoisotopic Mass: 225.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol

Introduction to 3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol (CAS No. 2137706-46-6)

3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2137706-46-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a 4-fluorophenyl group and a methylamino side chain, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and development. The presence of the fluorine atom in the aromatic ring introduces a level of electronic and steric modulation that can influence its biological activity, making it a subject of considerable academic and industrial relevance.

The compound belongs to a broader class of molecules that incorporate fluorinated aromatic systems, which have been extensively studied for their potential to enhance pharmacological properties such as metabolic stability, binding affinity, and bioavailability. The specific arrangement of functional groups in 3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol suggests that it may interact with biological targets in novel ways, offering opportunities for the development of innovative therapeutic agents.

In recent years, there has been growing interest in the synthesis and characterization of molecules containing fluorophenyl moieties due to their demonstrated utility in modulating receptor activity. For instance, fluorinated aromatic compounds have been shown to exhibit enhanced binding to certain enzymes and receptors, which can lead to improved therapeutic outcomes. The methylamino substituent further contributes to the compound's complexity, potentially influencing its solubility, lipophilicity, and overall pharmacokinetic profile. These features make 3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol a compelling system for investigation.

One of the most exciting aspects of this compound is its potential application in the development of novel pharmaceuticals. The fluorophenyl group is known to enhance the metabolic stability of drug candidates by resisting oxidative degradation, while the methylamino side chain can improve solubility and enhance receptor binding. These properties are critical for designing molecules that can effectively reach their target sites within the body and exert their desired biological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized. By leveraging these tools, scientists have been able to identify promising candidates like 3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol for further experimental validation. Such computational approaches have significantly accelerated the drug discovery process, allowing for more efficient screening of large libraries of compounds.

The synthesis of 3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in introducing the desired functional groups into the molecular framework. These advances have not only facilitated the preparation of this compound but also opened up new avenues for synthetic chemists.

Beyond its potential as a drug candidate, 3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol may also serve as a valuable tool for fundamental research in medicinal chemistry. Its unique structure allows researchers to probe the relationships between molecular structure and biological activity, providing insights that can guide future drug design efforts. For example, studying how variations in the fluorophenyl or methylamino moieties affect the compound's properties can yield valuable data for optimizing pharmacological performance.

The field of medicinal chemistry is constantly evolving, driven by new discoveries and technological innovations. As our understanding of biological systems improves, so does our ability to design molecules that can interact with them in precise ways. Compounds like 3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol are at the forefront of this progress, representing a fusion of synthetic chemistry, computational modeling, and biological investigation.

In conclusion,3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol (CAS No. 2137706-46-6) is a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a 4-fluorophenyl group and a methylamino side chain, make it an attractive candidate for further exploration. As advancements in synthetic chemistry and computational biology continue to unfold,3-(4-Fluorophenyl)-2-[2-(methylamino)ethyl]butan-1-ol is poised to play an important role in shaping the future of drug discovery.